Cas no 1337434-62-4 (4-amino-4-(2-hydroxy-3-methoxyphenyl)butanoic acid)

• Product Name: 4-amino-4-(2-hydroxy-3-methoxyphenyl)butanoic acid
• CAS No: 1337434-62-4
• MF: C₁₁H₁₅NO₄
• MW: 225.241103410721
• CID: 6256568
• PubChem ID: 117322992
• Update Time: 2025-05-22

4-amino-4-(2-hydroxy-3-methoxyphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(2-hydroxy-3-methoxyphenyl)butanoic acid
• 1337434-62-4
• EN300-1858765

• Inchi： 1S/C11H15NO4/c1-16-9-4-2-3-7(11(9)15)8(12)5-6-10(13)14/h2-4,8,15H,5-6,12H2,1H3,(H,13,14)
• InChI Key： WGESRQYTHXQKNI-UHFFFAOYSA-N
• SMILES： OC1C(=CC=CC=1C(CCC(=O)O)N)OC

Computed Properties

• Exact Mass: 225.10010796g/mol
• Monoisotopic Mass: 225.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 92.8Ų

Additional information on 4-amino-4-(2-hydroxy-3-methoxyphenyl)butanoic acid

4-Amino-4-(2-Hydroxy-3-Methoxyphenyl)Butanoic Acid (CAS No. 1337434-62-4): A Comprehensive Overview

The compound 4-amino-4-(2-hydroxy-3-methoxyphenyl)butanoic acid, with the CAS registry number 1337434-62-4, is a biologically active molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and biochemistry. This compound is characterized by its unique structure, which combines an amino group, a hydroxyl group, a methoxy group, and a butanoic acid moiety. The presence of these functional groups makes it a versatile molecule with potential applications in drug discovery and development.

Recent studies have highlighted the importance of 4-amino-4-(2-hydroxy-3-methoxyphenyl)butanoic acid in the context of its bioavailability and pharmacokinetic properties. Researchers have explored its ability to act as a precursor for the synthesis of more complex bioactive molecules. For instance, its role in the development of novel anti-inflammatory agents has been extensively investigated. The compound's ability to modulate cellular signaling pathways, particularly those involved in inflammation and oxidative stress, has made it a valuable tool in preclinical research.

The structural elucidation of 1337434-62-4 has been achieved through advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have confirmed the presence of the amino group at the fourth position of the butanoic acid backbone, along with the hydroxyl and methoxy substituents on the phenyl ring. The stereochemistry of the molecule has also been determined, providing insights into its potential enantiomeric forms and their biological activities.

In terms of synthesis, 4-amino-4-(2-hydroxy-3-methoxyphenyl)butanoic acid can be prepared via various routes, including enzymatic catalysis and chemical synthesis. Enzymatic methods have gained popularity due to their high selectivity and eco-friendliness. For example, researchers have utilized engineered enzymes to achieve high yields of this compound under mild reaction conditions. This approach not only enhances the sustainability of the synthesis process but also minimizes the generation of by-products.

The biological activity of 1337434-62-4 has been extensively studied in vitro and in vivo models. In particular, its ability to inhibit key enzymes involved in inflammatory processes has been well-documented. For instance, studies have shown that this compound can effectively inhibit cyclooxygenase (COX) enzymes, which are central to the production of prostaglandins—key mediators of inflammation. Additionally, its antioxidant properties have been explored, with findings indicating that it can scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative damage.

Another area of interest is the potential application of 4-amino-4-(2-hydroxy-3-methoxyphenyl)butanoic acid in the development of drugs targeting neurodegenerative diseases. Preclinical studies have demonstrated that this compound can cross the blood-brain barrier (BBB), making it a promising candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. Its ability to modulate neurotransmitter systems and reduce neuroinflammation further underscores its therapeutic potential.

From a pharmacokinetic standpoint, recent research has focused on optimizing the delivery of 1337434-62-4 to enhance its bioavailability. Novel drug delivery systems, such as lipid nanoparticles and micelles, have been explored to improve its solubility and stability in physiological conditions. These advancements are expected to pave the way for more effective therapeutic interventions using this compound.

In conclusion, 1337434-62-4, or 4-amino-4-(2-hydroxy-3-methoxyphenyl)butanoic acid, is a multifaceted molecule with significant potential in various biomedical applications. Its unique structure, coupled with its diverse biological activities, positions it as a valuable asset in drug discovery and development pipelines. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a pivotal role in advancing modern medicine.